Cas no 932735-43-8 (5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid)

5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid structure
932735-43-8 structure
Product Name:5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid
CAS No:932735-43-8
MF:C13H16N2O5
MW:281.269198417664
CID:1034960
PubChem ID:259134
Update Time:2024-10-26

5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid
    • N<sup>2</sup>-[(Benzyloxy)carbonyl]-α-glutamine
    • N2-[(Phenylmethoxy)carbonyl]-L-glutamine-4-13C (ACI)
    • L
    • N2-Cbz-L-isoglutamine
    • 4-{[(BENZYLOXY)CARBONYL]AMINO}-4-CARBAMOYLBUTANOIC ACID
    • Z-Isogln-OH;Z-L-isoglutamine
    • 5-amino-5-oxo-4-(phenylmethoxycarbonylamino)pentanoic acid
    • NSC-88733
    • NSC186904
    • 932735-43-8
    • DB-229323
    • Z-Glu-NH
    • NSC-186904
    • NSC88733
    • 19522-39-5
    • 5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoicacid
    • NSC-92153
    • NSC92153
    • Z-L-glutamic acid a-amide
    • SCHEMBL20211867
    • Inchi: 1S/C13H16N2O5/c14-11(16)7-6-10(12(17)18)15-13(19)20-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,14,16)(H,15,19)(H,17,18)/t10-/m0/s1/i7+1
    • InChI Key: JIMLDJNLXLMGLX-BCYGPFKVSA-N
    • SMILES: C(C1C=CC=CC=1)OC(=O)N[C@H](C(=O)O)C[13CH2]C(=O)N

Computed Properties

  • Exact Mass: 280.10592162g/mol
  • Monoisotopic Mass: 280.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 119Ų

5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid Pricemore >>

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5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Asymmetric synthesis of L-[4-13C]glutamic acid and glutamine
Takatori, Kazuhiko; Sakamoto, Takuya; Kajiwara, Masahiro, Journal of Labelled Compounds and Radiopharmaceuticals, 2006, 49(5), 445-453

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
A simple convenient synthesis of L-[4-13C]glutamine
Nagasawa, Kokoro; Kishida, Atsushi; Kajiwara, Masahiro; Kanamatsu, Tomoyuki; Takatori, Kazuhiko, Journal of Labelled Compounds and Radiopharmaceuticals, 2015, 58(2), 42-45

5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid Preparation Products

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